Cas no 82477-67-6 (3-Chloro-5-methoxybenzoic acid)

3-Chloro-5-methoxybenzoic acid structure
82477-67-6 structure
Product Name:3-Chloro-5-methoxybenzoic acid
CAS No:82477-67-6
MF:C8H7ClO3
MW:186.592381715775
MDL:MFCD01317994
CID:720332
PubChem ID:12909341
Update Time:2024-10-27

3-Chloro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-methoxybenzoic acid
    • 3-Chloro-5-methoxy-benzoic acid
    • Benzoicacid, 3-chloro-5-methoxy-
    • 82477-67-6
    • AKOS005257242
    • 3-chloro-5-methoxybenzoicacid
    • MFCD01317994
    • RRVHCVOVXPMKGF-UHFFFAOYSA-N
    • SCHEMBL1188720
    • AM807313
    • J-512278
    • CS-WAA0107
    • DTXSID00512714
    • 3-Chloro-5-methoxybenzoic acid, 97%
    • FT-0600199
    • CL8083
    • Benzoic acid, 3-chloro-5-methoxy-
    • AB08610
    • Z1255488484
    • CS-W016883
    • EN300-206452
    • FS-2600
    • 3-Chloro-5-methoxybenzoic acid (ACI)
    • DB-006404
    • SY029829
    • MDL: MFCD01317994
    • Inchi: 1S/C8H7ClO3/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3,(H,10,11)
    • InChI Key: RRVHCVOVXPMKGF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(OC)C=C(Cl)C=1)O

Computed Properties

  • Exact Mass: 186.00800
  • Monoisotopic Mass: 186.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.353
  • Melting Point: 172-176 °C
  • Boiling Point: 323.134°Cub>15NO5
  • Flash Point: 149.227°C
  • Refractive Index: 1.562
  • PSA: 46.53000
  • LogP: 2.04680

3-Chloro-5-methoxybenzoic acid Security Information

3-Chloro-5-methoxybenzoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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3-Chloro-5-methoxybenzoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Hexamethylphosphoramide ;  2 d, 120 °C
Reference
Discovery and optimization of CRTH2 and DP dual antagonists
Liu, Jiwen; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(22), 6419-6423

Production Method 2

Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Dimethoxymethane ;  24 h, 80 °C
1.2 Reagents: Cesium fluoride Catalysts: [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]iodocop… Solvents: Dimethoxymethane ;  24 h, 120 °C
Reference
Formal C-H Carboxylation of Unactivated Arenes
Gevorgyan, Ashot ; et al, Chemistry - A European Journal, 2020, 26(27), 6064-6069

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Hexamethylphosphoramide
Reference
Syntheses of phenolic metabolites of an antifungal imidazole derivative (cloconazole hydrochloride)
Takahashi, Kimio; et al, Heterocycles, 1985, 23(6), 1483-91

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Reaction of some 1,4-benzoquinone monooximes with methanolic hydrogen chloride
Sargent, Melvyn V., Journal of the Chemical Society, 1982, (4), 1095-8

Production Method 5

Reaction Conditions
1.1 Solvents: Hexamethylphosphoramide ;  18 h, rt; 6 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, cooled
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
3.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  5 °C; 30 min, 0 °C
3.2 Reagents: Hydrochloric acid ,  Cuprous chloride Solvents: Water ;  < 10 °C; 1 h, rt; 30 min, 80 °C
Reference
The role of substitution in the apex position of the bent-core on mesomorphic properties of new series of liquid crystalline materials
Skopalova, Helena; et al, Crystals, 2020, 10(9),

Production Method 6

Reaction Conditions
1.1 Solvents: Methanol ,  Hexamethylphosphoramide ;  15 h, 120 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Discovery of highly potent V600E-B-RAF kinase inhibitors: Molecular modeling study
Tarazi, Hamadeh; et al, Bioorganic & Medicinal Chemistry, 2019, 27(4), 655-663

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  5 °C; 30 min, 0 °C
1.2 Reagents: Hydrochloric acid ,  Cuprous chloride Solvents: Water ;  < 10 °C; 1 h, rt; 30 min, 80 °C
Reference
The role of substitution in the apex position of the bent-core on mesomorphic properties of new series of liquid crystalline materials
Skopalova, Helena; et al, Crystals, 2020, 10(9),

Production Method 8

Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Reaction of some 1,4-benzoquinone monooximes with methanolic hydrogen chloride
Sargent, Melvyn V., Journal of the Chemical Society, 1982, (4), 1095-8

Production Method 9

Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Reaction of some 1,4-benzoquinone monooximes with methanolic hydrogen chloride
Sargent, Melvyn V., Journal of the Chemical Society, 1982, (4), 1095-8

Production Method 10

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
2.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  5 °C; 30 min, 0 °C
2.2 Reagents: Hydrochloric acid ,  Cuprous chloride Solvents: Water ;  < 10 °C; 1 h, rt; 30 min, 80 °C
Reference
The role of substitution in the apex position of the bent-core on mesomorphic properties of new series of liquid crystalline materials
Skopalova, Helena; et al, Crystals, 2020, 10(9),

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Reaction of some 1,4-benzoquinone monooximes with methanolic hydrogen chloride
Sargent, Melvyn V., Journal of the Chemical Society, 1982, (4), 1095-8

3-Chloro-5-methoxybenzoic acid Raw materials

3-Chloro-5-methoxybenzoic acid Preparation Products

3-Chloro-5-methoxybenzoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:82477-67-6)3-Chloro-5-methoxybenzoic acid
Order Number:A10037
Stock Status:in Stock
Quantity:25g/100g/500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:01
Price ($):214.0/636.0/2189.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:82477-67-6)3-Chloro-5-methoxybenzoic acid
A10037
Purity:99%/99%/99%
Quantity:25g/100g/500g
Price ($):214.0/636.0/2189.0
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